methyl (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride
Overview
Description
Methyl (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride, commonly referred to as Methyl-HCl, is an organic compound with a variety of potential applications in scientific research. It is a derivative of amino acid and can be synthesized in the laboratory using a number of different methods.
Scientific Research Applications
Methyl-HCl has a variety of potential applications in scientific research. It has been used as a reagent in a number of different chemical reactions, including the synthesis of peptides and proteins. It has also been used to study the structure and dynamics of biological macromolecules. In addition, it has been used to study the effects of drugs on the central nervous system.
Mechanism of Action
Methyl-HCl acts as a proton donor, donating protons to molecules in the environment. This proton donation can cause a variety of effects, depending on the molecule it interacts with. For example, it can alter the structure of proteins, leading to changes in their activity. It can also cause changes in the concentrations of various ions in the environment, which can affect the activity of enzymes and other proteins.
Biochemical and Physiological Effects
Methyl-HCl has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have an anxiolytic effect, meaning it can reduce anxiety. It has also been shown to have an anti-inflammatory effect, meaning it can reduce inflammation. In addition, it has been shown to have a mild analgesic effect, meaning it can reduce pain.
Advantages and Limitations for Lab Experiments
Methyl-HCl has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable in solution. In addition, it is relatively non-toxic and does not have a strong odor. However, there are some limitations to its use. It is not very soluble in water, so it must be dissolved in an organic solvent before it can be used. In addition, it can react with other molecules in the environment, so it must be used in a controlled environment.
Future Directions
There are a number of potential future directions for research on Methyl-HCl. One potential direction is to further explore its effects on proteins and enzymes. Another potential direction is to further explore its effects on the central nervous system. Additionally, further research could be done to explore its potential applications in drug development. Finally, further research could be done to explore its potential applications in medical diagnostics.
Synthesis Methods
Methyl-HCl can be synthesized from a variety of starting materials. The most common method is to use an amine and a carboxylic acid. The amine is reacted with an acid chloride in the presence of a base such as sodium hydroxide. The reaction produces a methyl ester which is then hydrolyzed to produce Methyl-HCl. This method is simple and efficient, but it does require a high temperature and pressure.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride involves the protection of the hydroxyl and amino groups, followed by the addition of the carboxylate group and deprotection to yield the final product.", "Starting Materials": [ "Cyclopentanone", "Methylamine", "Hydroxylamine hydrochloride", "Diethyl ethoxymethylenemalonate", "Sodium hydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reaction with diethyl ethoxymethylenemalonate in the presence of sodium hydride.", "Step 2: Protection of the amino group by reaction with methylamine.", "Step 3: Addition of the carboxylate group by reaction with hydroxylamine hydrochloride and cyclopentanone.", "Step 4: Deprotection of the hydroxyl and amino groups by reaction with hydrochloric acid.", "Step 5: Isolation and purification of the final product, methyl (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride." ] } | |
CAS RN |
220170-34-3 |
Product Name |
methyl (1S,3R,4R)-3-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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